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Introduction
Copper(II) azide (Cu(N₃)₂) is a high-energy primary explosive that is gaining significant

attention as a potential replacement for traditional lead-based initiators, such as lead azide

(Pb(N₃)₂).[1][2][3] The primary drivers for this shift are environmental concerns and the toxicity

associated with lead.[4] Copper azide offers the advantages of being a "green" explosive with

high energy density and excellent initiation capabilities.[1][3] However, its extreme sensitivity to

electrostatic discharge, friction, and impact has historically limited its practical application.[3][5]

[6]

Recent research has focused on developing safer and more manageable copper azide-based

energetic materials. These efforts primarily involve the synthesis of nano-copper azide and the

creation of composite materials where copper azide is stabilized within a less sensitive matrix,

such as porous carbon, graphene, or through the formation of coordination complexes.[1][5][6]

[7][8][9] These advancements have made copper azide a viable candidate for use in next-

generation detonators, particularly in micro-initiating devices and micro-electro-mechanical

systems (MEMS).[1][3][10]

These application notes provide a comprehensive overview of the use of copper azide in

detonators, with a focus on its properties, synthesis, and characterization.
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Data Presentation: Properties of Copper Azide and
its Composites
The following table summarizes the key performance and sensitivity parameters of pure and

modified copper azide, providing a comparative analysis with the conventional primary

explosive, lead azide.
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Material

Electrostati
c
Sensitivity
(E₅₀, mJ)

Flame
Sensitivity
(H₅₀, cm)

Detonation
Velocity (D,
km/s)

Initiation
Capability

Reference

Pure Copper

Azide (CA)
0.05 45 ~5.0 High [8]

Carbon-

Based Nano

CA

1.6 42 Not Reported

Detonates

Hexogen (10

mg)

[1]

CA/Reduced

Graphene

Oxide

0.92 Not Reported Not Reported High [1]

CA@Porous

Carbon
1.47 Not Reported Not Reported High [7][8]

CA-HP Film 3.8 51 Not Reported
Detonates

CL-20 (1 mg)
[8]

CA/C

Nanosheets
1.06 Not Reported Not Reported

Detonates

CL-20 (~1.0

mg)

[11]

CA/SA 0.92 Not Reported Not Reported Excellent [11]

CA-HPCH 1.1 ≥ 60 Not Reported High [12]

[Cu₂(N₃)₄(BT

RI)]
0.20 Not Reported Estimated

Initiates

PETN
[5]

Lead Azide

(RD1333)
Not Reported Not Reported ~5.3 Standard [2]

Note: E₅₀ refers to the energy at which there is a 50% probability of initiation. H₅₀ refers to the

height from which a drop hammer has a 50% probability of causing initiation.
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Protocol 1: In-situ Synthesis of Carbon-Based Copper
Azide Composite Film
This protocol describes a general method for the in-situ synthesis of a copper azide-carbon

composite film, a common strategy to enhance safety and handling.

Materials:

Polyacrylonitrile (PAN)

N,N-Dimethylformamide (DMF)

Copper(II) salt (e.g., copper(II) chloride, CuCl₂)

Deionized water

Sodium azide (NaN₃)

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Electrospinning apparatus

Tube furnace

Beakers and magnetic stirrer

Vacuum filtration system

Fume hood

Procedure:

Preparation of the Carbon Nanofiber Mat:

1. Dissolve polyacrylonitrile (PAN) and a copper(II) salt in N,N-dimethylformamide (DMF) to

create a spinning solution.
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2. Use an electrospinning apparatus to fabricate a PAN/copper salt composite nanofiber mat.

3. Place the mat in a tube furnace and heat under an inert atmosphere to carbonize the PAN,

resulting in a porous carbon nanofiber mat with embedded copper nanoparticles.

In-situ Azidation:

1. Safety Precaution: Sodium azide and hydrazoic acid (formed in the reaction) are highly

toxic and explosive. This procedure must be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat.

2. Immerse the carbon-copper nanoparticle composite mat in an aqueous solution of sodium

azide.

3. The copper nanoparticles will react in-situ with the azide ions to form copper azide within

the carbon matrix.

4. The reaction can be represented by the following equation: Cu(s) + 2 NaN₃(aq) →

Cu(N₃)₂(s) + 2 Na⁺(aq).

5. After the reaction is complete, carefully remove the film from the solution and wash it

thoroughly with deionized water to remove any unreacted sodium azide.

6. Dry the resulting copper azide/carbon composite film under vacuum.

Protocol 2: Electrostatic Sensitivity Testing
This protocol outlines the determination of the electrostatic sensitivity (E₅₀) of a primary

explosive using the Bruceton up-and-down method.

Equipment:

Electrostatic discharge (ESD) sensitivity tester

Sample holder

Balance capable of measuring in milligrams
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Procedure:

Sample Preparation:

1. Carefully place a small, precisely weighed amount of the copper azide composite

(typically a few milligrams) in the sample holder of the ESD tester.

Testing Procedure (Bruceton Method):

1. Set an initial discharge energy level.

2. Apply the electrostatic discharge to the sample.

3. Record the result as either "go" (initiation/explosion) or "no-go" (no reaction).

4. If the result is "go," decrease the energy level by a set increment for the next test.

5. If the result is "no-go," increase the energy level by the same increment for the next test.

6. Repeat this process for a statistically significant number of trials (typically 20-30).

Data Analysis:

1. Analyze the series of "go" and "no-go" results using the Bruceton statistical method to

calculate the E₅₀ value, which represents the energy level with a 50% probability of

causing initiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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